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Compound of Interest

Compound Name: Chloroacetic acid

Cat. No.: B1668787

A Comprehensive Technical Overview of
Chloroacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the physicochemical properties of

chloroacetic acid, a significant organochlorine compound utilized as a fundamental building
block in organic synthesis.

Physicochemical Data

The essential quantitative properties of chloroacetic acid are summarized in the table below.
This data is critical for its application in various experimental and industrial protocols.
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Property Value

Molecular Formula C2HsCIO2

Molecular Weight 94.49 g/mol [1][2]

Alternate Formula CICH2COOH[1][3]1[4]

Density 1.58 g/cm3[1][2]

Melting Point 63 °C (145 °F; 336 K)[1]
Boiling Point 189.3 °C (372.7 °F; 462.4 K)[1]
Solubility in water 85.8 g/(100 mL) at 25 °C[1]

Structural Representation

The molecular structure of chloroacetic acid is foundational to its reactivity and function as an
alkylating agent.[3][5] The following diagram illustrates the atomic arrangement and bonding.
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Structural formula of chloroacetic acid.

Experimental Protocols

Industrial Synthesis of Chloroacetic Acid
Chloroacetic acid is primarily synthesized via two industrial methods.

Method 1: Chlorination of Acetic Acid
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This common method involves the direct chlorination of acetic acid using a catalyst, such as
acetic anhydride.[4]

e Reaction: CH3COOH + Clz - CICH2COOH + HCI[1]

e Protocol: Acetic acid is reacted with chlorine gas in the presence of a catalytic amount of
acetic anhydride. The reaction mixture is typically heated to initiate the reaction.

e Challenges: This process can lead to the formation of di- and trichloroacetic acids as
byproducts, which are challenging to separate from the desired product through distillation.

[1]
Method 2: Hydrolysis of Trichloroethylene
This method yields a product of high purity.[1]
e Reaction: CICH=CCIz + 2H20 - CICH2COOH + 2HCI[1]

» Protocol: Trichloroethylene is hydrolyzed in the presence of a concentrated sulfuric acid
solution (typically at least 75%) at a temperature of 130—140 °C.[1] This process avoids the
formation of polychlorinated impurities.

Applications in Research and Development

Chloroacetic acid serves as a versatile intermediate in the synthesis of a wide range of
chemical compounds.[1]

» Herbicide Production: It is a precursor for the manufacture of several herbicides, including 2-
methyl-4-chlorophenoxyacetic acid (MCPA), 2,4-dichlorophenoxyacetic acid (2,4-D), and
glyphosate.[1]

o Pharmaceutical Synthesis: The compound is used to produce chloroacetyl chloride, a
precursor for the synthesis of adrenaline (epinephrine).[1]

« Industrial Chemicals: Displacement of the chloride with a sulfide group yields thioglycolic
acid, which is utilized as a stabilizer in PVC and as an ingredient in some cosmetics.[1]
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e Organic Synthesis: A notable application in organic chemistry is the O-alkylation of
salicylaldehyde with chloroacetic acid, which, after decarboxylation, produces benzofuran.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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